Cas no 311313-25-4 (1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-)
311313-25-4 structure
Product Name:1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-
CAS No:311313-25-4
MF:C15H11N3O2S
MW:297.331741571426
CID:1445754
Update Time:2024-08-25
1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)-
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- Inchi: 1S/C15H11N3O2S/c1-10-5-7-11(8-6-10)14-16-17-15(21-14)12-3-2-4-13(9-12)18(19)20/h2-9H,1H3
- InChI Key: NSVZTINZFDZICY-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC([N+]([O-])=O)=C2)=NN=C1C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 297.05733
Experimental Properties
- Density: 1.327±0.06 g/cm3(Predicted)
- Boiling Point: 480.5±55.0 °C(Predicted)
- PSA: 68.92
- pka: -1.51±0.10(Predicted)
1,3,4-Thiadiazole, 2-(4-methylphenyl)-5-(3-nitrophenyl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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